Cas no 66870-09-5 (5-amino-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product name: 5-amino-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 66870-09-5
• MF: C₃H₆N₄S
• MW: 130.171537876129
• MDL: MFCD09971375
• CID: 964809
• PubChem ID: 4044446

5-amino-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-1H-1,2,4-triazole-5-thione
• 3-Amino-5-mercapto-4-methyl-1,2,4-triazol
• 3-Amino-5-mercapto-4-methyl-1,2,4-triazole
• 4-Methyl-5-amino-4H-1,2,4-triazolthiol-(3)
• 5-amino-3-mercapto-4-methyl-1,2,4(4H)-triazole
• 5-amino-4-methyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-amino-4-methyl-4H-1,2,4-triazole-3-thiol
• AC1N2C82
• AC1Q3Y4O
• CTK7E1423
• NCIOpen2_001730
• NSC95940
• SureCN4040587
• NSC-95940
• 5-Amino-2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione
• MFCD09971375
• AKOS006221438
• AKOS005362449
• FMOWTLWMBHFCJY-UHFFFAOYSA-N
• Z317098536
• DTXSID80398730
• 3-amino-4-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 5-Amino-4-methyl-4H-1,2,4-triazol-3-yl hydrosulfide #
• CS-0245728
• LS-09866
• SCHEMBL16401225
• EN300-31000
• SCHEMBL4040587
• 66870-09-5
• 4H-1,2,4-triazole-3-thiol, 5-amino-4-methyl-
• ALBB-028496

• MDL： MFCD09971375
• Inchi： InChI=1S/C3H6N4S/c1-7-2(4)5-6-3(7)8/h1H3,(H2,4,5)(H,6,8)
• InChI Key： FMOWTLWMBHFCJY-UHFFFAOYSA-N
• SMILES： CN1C(=NNC1=S)N

Computed Properties

• Exact Mass: 130.03148
• Monoisotopic Mass: 130.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 53.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles